4-(4-Ethylsulfanylbutoxy)-1,2-dimethylbenzene

• IUPAC Name: 4-(4-ethylsulfanylbutoxy)-1,2-dimethylbenzene
• InChI: InChI=1S/C14H22OS/c1-4-16-10-6-5-9-15-14-8-7-12(2)13(3)11-14/h7-8,11H,4-6,9-10H2,1-3H3
• InChI Key: PVYTUMKYXMODOS-UHFFFAOYSA-N
• Canonical SMILES: CCSCCCCOC1=CC(=C(C=C1)C)C
• Molecular Formula: C14H22OS
• Molecular Weight: 238.39 g/mol

Description

The compound identified as “4-(4-Ethylsulfanylbutoxy)-1,2-dimethylbenzene” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 4-(4-Ethylsulfanylbutoxy)-1,2-dimethylbenzene would likely involve scaling up the laboratory synthesis methods to a larger scale. This process would require optimization of reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and automated synthesis may be employed to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

4-(4-Ethylsulfanylbutoxy)-1,2-dimethylbenzene can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

The common reagents and conditions used in the reactions of this compound include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Organic solvents such as dichloromethane, ethanol, and acetonitrile.

Catalysts: Transition metal catalysts like palladium or platinum.

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: As a potential therapeutic agent or drug candidate.

Industry: As a precursor for the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 4-(4-Ethylsulfanylbutoxy)-1,2-dimethylbenzene involves its interaction with specific molecular targets and pathways within biological systems. The exact mechanism is not well-documented, but it is likely to involve binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition or activation of specific pathways.